Cas no 2171191-98-1 (2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• CAS No: 2171191-98-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5844856
• PubChem ID: 165760842
• Update Time: 2025-06-07

2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• 2171191-98-1
• 2-{3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutyl}acetic acid
• EN300-1559003

• Inchi： 1S/C26H30N2O5/c1-15(2)24(25(31)27-17-11-16(12-17)13-23(29)30)28-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22,24H,11-14H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17?,24-/m1/s1
• InChI Key： BIKPQXQAKYFMPD-XSVIMGFGSA-N
• SMILES： O=C([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid

Professional Introduction to 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic Acid (CAS No. 2171191-98-1)

2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid, identified by its CAS number 2171191-98-1, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structural framework, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications.

The compound's structure incorporates several key features that contribute to its potential biological activity. Notably, the presence of a cyclobutyl moiety and an amino group substituted with a fluoren-9-ylmethoxycarbonyl moiety enhances its binding affinity and specificity towards biological targets. These structural elements are critical in designing molecules that can interact selectively with specific enzymes or receptors, thereby modulating physiological processes.

In recent years, there has been a growing interest in the development of novel compounds that can address unmet medical needs. The structural motif of 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid aligns well with current trends in drug discovery, particularly in the area of targeted therapy. The compound's ability to engage with biological targets in a highly specific manner makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules have become increasingly important in drug development due to their ability to modulate biological pathways with high precision. The structural features of 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid suggest that it could be a valuable tool for investigating the mechanisms of various diseases and developing novel therapeutic strategies.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The incorporation of a fluoren-9-yl group into the molecular structure not only enhances the compound's solubility and stability but also improves its pharmacokinetic properties. These attributes are crucial for ensuring that the compound can reach its target site effectively and maintain its activity over time.

The cyclobutyl ring in 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid also plays a significant role in determining its biological activity. Cycloalkyl groups are known to influence the conformation and flexibility of molecules, which can affect their interaction with biological targets. By incorporating a cyclobutyl moiety, researchers can fine-tune the pharmacological properties of the compound to achieve desired therapeutic effects.

In addition to its structural complexity, 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid exhibits interesting chemical properties that make it suitable for further chemical manipulation. The presence of an amide bond provides a site for modification, allowing researchers to explore different derivatives with enhanced biological activity or improved pharmacokinetic profiles.

The amide group is also susceptible to hydrolysis under certain conditions, which could be exploited for controlled release formulations or prodrug strategies. This flexibility in chemical behavior makes 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid a versatile scaffold for developing novel drug candidates.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, allows for the precise construction of the molecular framework. These methods are essential for achieving the desired stereochemistry and functional group integration.

Once synthesized, 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid can be subjected to rigorous biological testing to evaluate its efficacy and safety. In vitro assays are commonly used to assess interactions with target enzymes and receptors, while animal models provide insights into its pharmacokinetic behavior and potential side effects.

The results from these studies will guide further optimization efforts aimed at improving the compound's therapeutic potential. By fine-tuning its structure based on experimental data, researchers can develop more effective and safer drug candidates for clinical use.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery involves careful planning and execution to ensure that promising candidates progress through preclinical testing and eventually reach patients in need.

Compounds like 2-{3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid represent the cutting edge of pharmaceutical research, embodying the innovative spirit that drives advancements in medicine. Their potential applications span a wide range of therapeutic areas, offering hope for new treatments against some of the most challenging diseases faced by humanity today.